![molecular formula C16H22FN3O5S B300436 ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate](/img/structure/B300436.png)
ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate, also known as FMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMP is a piperazine derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
Ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate exerts its pharmacological effects by binding to specific enzymes and inhibiting their activity. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the formation of a covalent bond between this compound and the enzyme's active site. This results in the inhibition of the enzyme's activity and the disruption of the biological pathway in which the enzyme is involved.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor activity. This compound has also been shown to have a positive effect on cognitive function and memory retention. These effects are thought to be due to this compound's ability to inhibit specific enzymes involved in these biological processes.
Advantages and Limitations for Lab Experiments
One of the primary advantages of ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate is its potent inhibitory activity against certain enzymes. This makes it a promising candidate for the development of new drugs targeting these enzymes. However, the synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment. Additionally, this compound has not been extensively studied in vivo, and its safety and efficacy in humans are not fully understood.
Future Directions
There are several future directions for research on ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate. One area of research is the investigation of this compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and cognitive disorders. Another area of research is the development of new synthetic methods for the production of this compound and its derivatives. Finally, further studies are needed to fully understand the safety and efficacy of this compound in humans and to determine its potential as a clinical drug candidate.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound exhibits potent inhibitory activity against certain enzymes and has a range of biochemical and physiological effects. While this compound has several advantages as a drug candidate, its synthesis is complex, and its safety and efficacy in humans are not fully understood. Further research is needed to fully understand the potential of this compound as a therapeutic agent and to develop new synthetic methods for its production.
Synthesis Methods
The synthesis of ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate involves a series of chemical reactions starting from 4-fluoroaniline and glycine. The reaction proceeds through a series of steps, including N-alkylation, esterification, and cyclization, to yield the final product. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
Ethyl 4-[N-(4-fluorophenyl)-N-(methylsulfonyl)glycyl]piperazine-1-carboxylate has been the subject of numerous scientific studies due to its potential applications in drug discovery and development. One of the primary areas of research has been the investigation of this compound's mechanism of action and its biochemical and physiological effects. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for the development of new drugs targeting these enzymes.
properties
Molecular Formula |
C16H22FN3O5S |
---|---|
Molecular Weight |
387.4 g/mol |
IUPAC Name |
ethyl 4-[2-(4-fluoro-N-methylsulfonylanilino)acetyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C16H22FN3O5S/c1-3-25-16(22)19-10-8-18(9-11-19)15(21)12-20(26(2,23)24)14-6-4-13(17)5-7-14/h4-7H,3,8-12H2,1-2H3 |
InChI Key |
WMLSDFBKHXGBJC-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.